Cas no 65418-75-9 (2-Propyn-1-one,3-(4-methoxyphenyl)-1-(4-methylphenyl)-)

2-Propyn-1-one,3-(4-methoxyphenyl)-1-(4-methylphenyl)- structure
65418-75-9 structure
Product Name:2-Propyn-1-one,3-(4-methoxyphenyl)-1-(4-methylphenyl)-
CAS No:65418-75-9
MF:C17H14O2
MW:250.291864871979
CID:501573
PubChem ID:13781395
Update Time:2025-04-19

2-Propyn-1-one,3-(4-methoxyphenyl)-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-one,3-(4-methoxyphenyl)-1-(4-methylphenyl)-
    • 3-(4-methoxyphenyl)-1-(4-methylphenyl)prop-2-yn-1-one
    • 3-(4-METHOXY-PHENYL)-1-(4-METHYLPHENYL)-PROPYNONE
    • DTXSID40549281
    • AKOS015967642
    • 65418-75-9
    • Inchi: 1S/C17H14O2/c1-13-3-8-15(9-4-13)17(18)12-7-14-5-10-16(19-2)11-6-14/h3-6,8-11H,1-2H3
    • InChI Key: BOSHTTVFWJQGKH-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C#CC(C2C=CC(C)=CC=2)=O)=CC=1

Computed Properties

  • Exact Mass: 250.099379685g/mol
  • Monoisotopic Mass: 250.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.14
  • Boiling Point: 402.4°C at 760 mmHg
  • Flash Point: 178.3°C
  • Refractive Index: 1.599
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